![molecular formula C15H19FN2O2 B5912871 1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone](/img/structure/B5912871.png)
1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone, also known as FPPE, is a chemical compound that has been gaining attention in scientific research due to its potential applications in the fields of medicine and pharmacology.
Mechanism of Action
1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone's mechanism of action is not fully understood. However, it is believed to interact with various molecular targets in the body, including enzymes, receptors, and ion channels. This interaction leads to the modulation of various signaling pathways, resulting in the observed biological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and antioxidant properties. It has also been found to regulate neurotransmitters and improve cognitive function. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone is its low toxicity profile, making it a safe compound for use in lab experiments. Additionally, its high purity and stability make it easy to handle and store. However, one of the main limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for 1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone research. One potential area of research is in the development of this compound-based drugs for the treatment of cancer and Alzheimer's disease. Additionally, further studies are needed to fully understand this compound's mechanism of action and its potential applications in other diseases. Finally, the development of new synthesis methods for this compound could improve its yield and purity, making it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in the fields of medicine and pharmacology. Its low toxicity profile, high purity, and stability make it a safe and easy-to-handle compound for lab experiments. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone involves the reaction of 3-fluoro-4-(4-propionyl-1-piperazinyl)aniline with ethanone in the presence of a catalyst. This method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
1-[3-fluoro-4-(4-propionyl-1-piperazinyl)phenyl]ethanone has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and depression. It has been found to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce oxidative stress. Additionally, this compound has been found to have antidepressant effects by regulating neurotransmitters in the brain.
properties
IUPAC Name |
1-[4-(4-acetyl-2-fluorophenyl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN2O2/c1-3-15(20)18-8-6-17(7-9-18)14-5-4-12(11(2)19)10-13(14)16/h4-5,10H,3,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPIQAWLNZGJBSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.